Isopropyl 4,5-dimethyl-2-[(3-pyridinylcarbonyl)amino]-3-thiophenecarboxylate

• Molecular Formula: C16H18N2O3S
• Molecular Weight: 318.4 g/mol
• IUPAC Name: propan-2-yl 4,5-dimethyl-2-(pyridine-3-carbonylamino)thiophene-3-carboxylate
• InChI: InChI=1S/C16H18N2O3S/c1-9(2)21-16(20)13-10(3)11(4)22-15(13)18-14(19)12-6-5-7-17-8-12/h5-9H,1-4H3,(H,18,19)
• InChI Key: UYCHMUZVIFSFOV-UHFFFAOYSA-N
• SMILES: CC1=C(SC(=C1C(=O)OC(C)C)NC(=O)C2=CN=CC=C2)C

Description

Isopropyl 4,5-dimethyl-2-[(3-pyridinylcarbonyl)amino]-3-thiophenecarboxylate is a synthetic compound that has been extensively researched for its potential applications in the field of medicinal chemistry. This compound is commonly referred to as 'compound A' and has shown promising results in various scientific studies.

Mechanism of Action

The mechanism of action of compound A involves the inhibition of certain enzymes and signaling pathways in the body. Specifically, the compound has been shown to inhibit the activity of the protein kinase CK2, which is involved in various cellular processes, including cell proliferation and survival.
Biochemical and Physiological Effects:
Compound A has been shown to have several biochemical and physiological effects in animal models. These include the reduction of tumor growth and inflammation, as well as the modulation of immune system activity. Additionally, the compound has been shown to have neuroprotective effects in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using compound A in lab experiments is its high potency and specificity for its target enzymes and signaling pathways. Additionally, the compound has been shown to have low toxicity and good bioavailability. However, one limitation of using compound A in lab experiments is its relatively complex synthesis method, which may limit its availability and accessibility for researchers.

Future Directions

There are several future directions for research on compound A. One potential direction is to further investigate the compound's mechanism of action and its interactions with other signaling pathways in the body. Additionally, the compound's potential applications in the treatment of other diseases, such as autoimmune disorders and infectious diseases, could be explored. Finally, efforts to optimize the compound's synthesis method and develop more efficient and scalable methods for its production could also be pursued.
In conclusion, compound A has shown promising results in various scientific studies and has potential applications in the field of medicinal chemistry. Further research is needed to fully understand the compound's mechanism of action and explore its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of compound A involves the reaction of isopropyl 4,5-dimethyl-3-thiophenecarboxylate with 3-pyridinecarboxylic acid and subsequent treatment with various reagents. The final product is obtained after purification through column chromatography.

Scientific Research Applications

Compound A has been studied for its potential applications in the treatment of various diseases, including cancer, inflammation, and neurological disorders. Several scientific studies have demonstrated the compound's ability to inhibit the growth of cancer cells and reduce inflammation in animal models.